4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide

• IUPAC Name: 3-ethoxy-4-prop-2-enoxy-N-(1-pyridin-4-ylpropan-2-yl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-12-25-18-7-6-17(14-19(18)24-5-2)20(23)22-15(3)13-16-8-10-21-11-9-16/h4,6-11,14-15H,1,5,12-13H2,2-3H3,(H,22,23)
• InChI Key: ZNAKQWBRYYFZSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)NC(C)CC2=CC=NC=C2)OCC=C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in a variety of areas, including cancer treatment, neurological disorders, and pain management. In

Scientific Research Applications

4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide has been studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. In addition, this compound has shown promise in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. It has been shown to protect against neuronal cell death and improve cognitive function in animal models. Furthermore, this compound has been studied for its potential use as a pain management medication. It has been shown to reduce pain in animal models of neuropathic pain.

Mechanism of Action

The mechanism of action of 4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide involves the inhibition of several signaling pathways. It has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and survival. This compound also inhibits the JAK/STAT pathway, which is involved in inflammation and immune response. In addition, this compound has been shown to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects
4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide has been shown to have several biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis and inhibit cell growth. In animal models of neurological disorders, this compound has been shown to protect against neuronal cell death and improve cognitive function. Furthermore, this compound has been shown to reduce pain in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide in lab experiments is its ability to inhibit multiple signaling pathways. This can be useful in studying the effects of these pathways on various biological processes. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide. One area of research is the development of more potent and selective inhibitors of specific signaling pathways. Another area of research is the investigation of the potential use of this compound in combination with other drugs for cancer treatment. Furthermore, more studies are needed to determine the potential side effects and safe dosage of this compound in humans.
Conclusion
4-(allyloxy)-3-ethoxy-N-(1-methyl-2-pyridin-4-ylethyl)benzamide is a chemical compound that has shown promise in a variety of scientific research applications. Its ability to inhibit multiple signaling pathways makes it a potentially useful tool for studying various biological processes. However, further research is needed to determine its safety and potential side effects in humans. Overall, this compound represents an exciting area of research with potential applications in cancer treatment, neurological disorders, and pain management.